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Get Quote

The table below summarizes the key available data for Delmitide acetate from a commercial supplier [1].

This information is crucial for characterization and handling once the peptide is synthesized.

Parameter Details

Product Name Delmitide acetate (RDP58 acetate)

CAS Number 501019-16-5

Sequence Type Rationally designed, orally active D-decapeptide

Purity ≥ 98.55% (HPLC, GMP-grade)

Form Lyophilized powder; white to off-white solid

Molecular Weight ~1288.62 g/mol

Solubility Soluble in water (~6-8 mg/mL); gentle heating or sonication may help

Storage -20°C, dry, dark conditions; avoid repeated freeze-thaw cycles

Key Application Ulcerative colitis and inflammation research
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Although a specific protocol for Delmitide was not found, it is a decapeptide composed entirely of D-amino

acids. The synthesis would almost certainly be performed using Fmoc Solid-Phase Peptide Synthesis

(SPPS), which is the industry standard [2] [3] [4]. The following diagram illustrates the core, iterative cycle

of this method.

Start: Resin Swelling

Fmoc Deprotection
(Reagent: Piperidine/DMF)

Wash Resin
(Solvent: DMF)

Amino Acid Coupling
(Activating Agents: HOBt/DIC, HATU/DIPEA, etc.)

Wash Resin
(Solvent: DMF)
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Key Steps in Fmoc-SPPS:
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Solid Support: The synthesis begins by attaching the first D-amino acid to an insoluble resin (e.g., 2-

chlorotrityl chloride resin or Rink amide resin) inside a reaction vessel [4].
Elongation Cycle: The peptide chain is elongated from the C-terminus to the N-terminus by

repeating the cycle shown above for each additional D-amino acid.
Deprotection: The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is removed with a

reagent like piperidine to free the amino group for the next coupling [2] [5].
Washing: The resin is washed to remove deprotection byproducts (a step that modern "in-situ"

protocols seek to minimize) [2].
Coupling: The next Fmoc-D-amino acid is activated and coupled to the growing chain.

Common activating agents include HATU with DIPEA, or HOBt with DIC [5].
Final Cleavage and Purification:

Cleavage: Once the full sequence is assembled, the peptide is cleaved from the resin using a
strong acid cocktail like TFA (Trifluoroacetic Acid), which also removes permanent side-chain

protecting groups [5].
Precipitation & Purification: The crude peptide is precipitated in cold diethyl ether,

redissolved, and purified, typically using preparative HPLC.
Analysis: The final product is analyzed by analytical HPLC and Mass Spectrometry to confirm

identity and purity (≥98.55%) [3] [1].

Post-Synthesis Handling and Analysis

For researchers working with the synthesized peptide, the following workflow details the key steps for

handling, quality control, and initial experimental setup.

Lyophilized Peptide Reconstitution

1. Use sterile water
2. Gentle heat/sonication Quality Control & AnalysisClear solution

Assay PreparationPurity and Identity Confirmed

HPLC Analysis
(Confirm Purity ≥98%)

Mass Spectrometry
(Confirm Identity)
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Protocol Notes:

Solubility: If the peptide does not dissolve easily in sterile water, brief sonication in a water bath or
gentle warming to 37°C can be used [1].

Storage: For long-term stability, store the lyophilized powder at -20°C. Aliquot reconstituted solutions
to avoid repeated freeze-thaw cycles [1].

Sterility: For cell-based assays, filter-sterilize the solution using a 0.22 µm filter [1].

Research Applications and Mechanism

Understanding the biological context is vital for applying the synthesis protocol effectively. Delmitide is an

anti-inflammatory peptide, not an antimicrobial peptide.

Primary Research Application: It is extensively studied in models of ulcerative colitis, showing
efficacy in reducing inflammation at doses of 200-300 mg in clinical trials [1].

Mechanism of Action: It functions as a potent inhibitor of inflammatory signaling. Its key action is
disrupting the MyD88–IRAK–TRAF6 complex, which is a critical early step in the activation of the NF-

κB pathway. This leads to the suppression of pro-inflammatory cytokines like TNF-α, IFN-γ, and IL-12.
It also upregulates the cytoprotective enzyme heme oxygenase-1 [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Product Specifications and Available Data]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b525597#delmitide-synthesis-

protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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